Cas no 33533-45-8 (1-Naphthalenol, 6-(trifluoromethyl)-)

• Product Name: 1-Naphthalenol, 6-(trifluoromethyl)-
• CAS No: 33533-45-8
• MF: C₁₁H₇F₃O
• MW: 212.167893648148
• MDL: MFCD18418145
• CID: 3942678
• PubChem ID: 70308277
• Update Time: 2025-04-26

1-Naphthalenol, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 6-(trifluoromethyl)-
• 6-(trifluoromethyl)naphthalen-1-ol
• 6-Trifluoromethyl-phthalen-1-ol
• 6-Trifluoromethyl-naphthalen-1-ol
• 33533-45-8
• 6-(Trifluoromethyl)naphthol
• WIXCDWMMIMSTDD-UHFFFAOYSA-N
• SCHEMBL8222699
• CS-0341657
• SB36667
• MFCD18418145
• DB-186109
• 6-(Trifluoromethyl)-1-naphthol
• 6-(Trifluoromethyl)-1-naphthalenol
• 2-(Trifluoromethyl)-5-naphthol
• AKOS024263266

• MDL： MFCD18418145
• Inchi： 1S/C11H7F3O/c12-11(13,14)8-4-5-9-7(6-8)2-1-3-10(9)15/h1-6,15H
• InChI Key： WIXCDWMMIMSTDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=CC=CC=2C=1)O)(F)F

Computed Properties

• Exact Mass: 212.04489933g/mol
• Monoisotopic Mass: 212.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol, 6-(trifluoromethyl)-

6-(Trifluoromethyl)-1-Naphthalenol (CAS No. 33533-45-8): An Overview of Its Structure, Properties, and Applications

6-(Trifluoromethyl)-1-naphthalenol (CAS No. 33533-45-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring substituted with a trifluoromethyl group and a hydroxyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in various applications.

The molecular formula of 6-(trifluoromethyl)-1-naphthalenol is C₁₁H₇F₃O, and its molecular weight is approximately 206.17 g/mol. The compound is known for its high thermal stability and low reactivity under standard conditions, which makes it suitable for use in a wide range of chemical processes. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it particularly useful in the development of pharmaceuticals and agrochemicals.

In the realm of medicinal chemistry, 6-(trifluoromethyl)-1-naphthalenol has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that compounds with trifluoromethyl substituents can exhibit enhanced biological activity and improved pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 6-(trifluoromethyl)-1-naphthalenol demonstrated potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed this activity to the compound's ability to disrupt viral replication by interfering with key enzymes involved in the viral life cycle.

Beyond its medicinal applications, 6-(trifluoromethyl)-1-naphthalenol has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced functional materials, such as organic semiconductors and luminescent materials. A study published in Advanced Materials in 2021 described the synthesis of a series of conjugated polymers incorporating 6-(trifluoromethyl)-1-naphthalenol units. These polymers exhibited excellent charge transport properties and were used to fabricate high-performance organic field-effect transistors (OFETs) and light-emitting diodes (LEDs).

The synthesis of 6-(trifluoromethyl)-1-naphthalenol can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 6-bromonaphthalene with trifluoromethyllithium followed by hydrolysis to form the hydroxyl group. Another approach involves the direct fluorination of 6-methylnaphthol using selective fluorinating agents such as Selectfluor. Both methods have been optimized to yield high-purity products suitable for use in both research and industrial settings.

The environmental impact of 6-(trifluoromethyl)-1-naphthalenol is an important consideration for its widespread use. Studies have shown that while the compound itself is not highly toxic or environmentally persistent, proper handling and disposal practices are essential to minimize any potential risks. Researchers at the University of California, Berkeley, have developed green chemistry protocols for the synthesis and use of trifluoromethylated compounds, emphasizing the importance of sustainable practices in chemical research and industry.

In conclusion, 6-(trifluoromethyl)-1-naphthalenol (CAS No. 33533-45-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and organic synthesis. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.